Cas no 1048273-45-5 (5-(3-Ethoxyphenyl)nicotinic acid)

• Product Name: 5-(3-Ethoxyphenyl)nicotinic acid
• CAS No: 1048273-45-5
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 2620608
• Update Time: 2023-08-07

5-(3-Ethoxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-ETHOXYPHENYL)NICOTINIC ACID
• 5-(3-Ethoxyphenyl)-nicotinic acid
• 5-(3-ethoxyphenyl)pyridine-3-carboxylic acid
• 5-(3-Ethoxyphenyl)nicotinic acid

• Inchi： 1S/C14H13NO3/c1-2-18-13-5-3-4-10(7-13)11-6-12(14(16)17)9-15-8-11/h3-9H,2H2,1H3,(H,16,17)
• InChI Key： MWZLJQAASBNBEM-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Topological Polar Surface Area: 59.4